Cas no 926201-28-7 (3-Amino-4-chloro-N-propylbenzamide)

• Product Name: 3-Amino-4-chloro-N-propylbenzamide
• CAS No: 926201-28-7
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD09047401
• CID: 1087332
• PubChem ID: 16774983
• Update Time: 2025-10-30

3-Amino-4-chloro-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-N-propylbenzamide
• 3-amino-4-chloro-N-propylbenzamide(SALTDATA: FREE)
• 3-Amino-4-chloro-N-propyl-benzamide
• CS-0118588
• BS-38658
• AKOS000113226
• 926201-28-7
• BMB20128
• MFCD09047401
• CHEMBL4941792
• DTXSID70588284

• MDL： MFCD09047401
• Inchi： 1S/C10H13ClN2O/c1-2-5-13-10(14)7-3-4-8(11)9(12)6-7/h3-4,6H,2,5,12H2,1H3,(H,13,14)
• InChI Key： YRIUVHASSWIDON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(NCCC)=O

Computed Properties

• Exact Mass: 212.07200
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.03410

Additional information on 3-Amino-4-chloro-N-propylbenzamide

Professional Introduction to 3-Amino-4-chloro-N-propylbenzamide (CAS No. 926201-28-7)

3-Amino-4-chloro-N-propylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 926201-28-7, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising an amino group, a chloro substituent, and a propyl side chain attached to a benzamide backbone, make it a versatile building block for designing novel therapeutic agents.

The significance of 3-amino-4-chloro-N-propylbenzamide in modern medicinal chemistry stems from its potential applications in drug discovery. The presence of both electron-donating and electron-withdrawing groups on its aromatic ring system allows for diverse chemical modifications, enabling the development of compounds with tailored biological activities. This flexibility has made it a valuable scaffold for exploring new pharmacophores, particularly in the quest for innovative treatments for complex diseases.

In recent years, there has been growing interest in leveraging computational methods to predict the biological properties of 3-amino-4-chloro-N-propylbenzamide. Advanced molecular modeling techniques have enabled researchers to simulate its interactions with biological targets, providing insights into its potential efficacy and safety profiles. These studies have highlighted its potential as a lead compound in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory disorders.

The synthesis of 3-amino-4-chloro-N-propylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic approaches have focused on optimizing yield and purity while minimizing environmental impact. Catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been particularly effective in constructing the desired aromatic core structure efficiently. These advancements not only enhance the scalability of production but also align with green chemistry principles by reducing waste and energy consumption.

One of the most compelling aspects of 3-amino-4-chloro-N-propylbenzamide is its role in addressing unmet medical needs. Current research indicates that derivatives of this compound exhibit promising anti-inflammatory and antimicrobial properties. For instance, modifications to the propyl side chain have been explored to enhance binding affinity to specific enzymes involved in disease pathways. Such modifications are essential for improving drug efficacy while reducing off-target effects, a key consideration in modern drug design.

The integration of machine learning algorithms has further accelerated the discovery process for compounds like 3-amino-4-chloro-N-propylbenzamide. By analyzing vast datasets of chemical structures and their biological activities, these algorithms can predict optimal modifications to enhance therapeutic potential. This interdisciplinary approach combines expertise from organic chemistry, bioinformatics, and pharmacology, leading to more efficient drug development pipelines.

Evaluation of 3-amino-4-chloro-N-propylbenzamide in preclinical studies has revealed intriguing findings regarding its pharmacokinetic profile. Research suggests that its metabolic stability and solubility can be fine-tuned through structural adjustments, which are critical factors for determining drug bioavailability and duration of action. These insights have guided the design of next-generation analogs with improved pharmacokinetic properties, making them more suitable for clinical translation.

The future prospects for 3-amino-4-chloro-N-propylbenzamide are bright, with ongoing research exploring its potential in treating neurodegenerative disorders. Preliminary studies indicate that certain derivatives may modulate neurotransmitter pathways by interacting with specific receptor families. This opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neural activity is essential.

In conclusion, 3-amino-4-chloro-N-propylbenzamide (CAS No. 926201-28-7) represents a cornerstone in pharmaceutical innovation due to its versatile structural framework and potential therapeutic applications. The continued exploration of its derivatives through cutting-edge synthetic methodologies and computational biology holds promise for addressing some of the most pressing challenges in medicine today. As research progresses, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.